2-(Dimethylamino)quinoline-4-carbonitrile
Overview
Description
“2-(Dimethylamino)quinoline-4-carbonitrile”, also known as DMAC, is an organic compound that belongs to the quinoline family. It has a molecular formula of C12H11N3 and a molecular weight of 197.24 g/mol .
Molecular Structure Analysis
The InChI code for “2-(Dimethylamino)quinoline-4-carbonitrile” is 1S/C12H11N3/c1-15(2)12-7-9(8-13)10-5-3-4-6-11(10)14-12/h3-7H,1-2H3 . This code provides a standard way to encode the molecular structure using text.
Scientific Research Applications
Drug Discovery and Medicinal Chemistry
2-(Dimethylamino)quinoline-4-carbonitrile: is a quinoline derivative, a class of compounds known for their significance in medicinal chemistry. Quinolines are a critical scaffold for drug discovery due to their diverse biological activities. This compound can be used as a precursor for synthesizing potential therapeutic agents, particularly those targeting neurological disorders and cancer .
Organic Synthesis
In synthetic organic chemistry, this compound serves as a versatile intermediate. It can undergo various chemical reactions to introduce the quinoline moiety into more complex molecules. This is particularly useful in the synthesis of specialized organic materials that may have electronic or photonic properties .
Catalysis
Quinoline derivatives are known to act as ligands in transition metal catalysis2-(Dimethylamino)quinoline-4-carbonitrile could potentially be used to develop new catalytic systems that facilitate important reactions such as carbon-carbon bond formation, which is fundamental in the construction of organic molecules .
Biological Studies
Due to its structural similarity to naturally occurring quinolines, this compound can be used in biological studies to understand the role of quinolines in biological systems. It can serve as a model compound to study binding interactions with biological macromolecules .
Material Science
Quinoline derivatives have applications in material science, particularly in the development of organic semiconductors. The electronic properties of 2-(Dimethylamino)quinoline-4-carbonitrile could be harnessed in designing materials for use in solar cells or light-emitting diodes (LEDs) .
Environmental Chemistry
This compound can be used in environmental chemistry research to develop sensors or indicators for the detection of metal ions or other environmental pollutants. Its ability to form complexes with metals can be utilized in creating selective and sensitive detection systems .
Photodynamic Therapy
In the field of photodynamic therapy, quinoline derivatives can act as photosensitizers. Research into the photophysical properties of 2-(Dimethylamino)quinoline-4-carbonitrile could lead to the development of new treatments for various diseases, including cancer, by exploiting its light-activated cytotoxicity .
Agricultural Chemistry
Lastly, the compound’s potential biological activity makes it a candidate for the development of new agrochemicals. It could be used to synthesize pesticides or herbicides with novel modes of action, contributing to the protection of crops and sustainable agriculture practices .
properties
IUPAC Name |
2-(dimethylamino)quinoline-4-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11N3/c1-15(2)12-7-9(8-13)10-5-3-4-6-11(10)14-12/h3-7H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AUEFOXXFYFOODZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=NC2=CC=CC=C2C(=C1)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
197.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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